1-{[(3-methoxyphenyl)thio]acetyl}-4-(1-methyl-1H-imidazol-2-yl)piperidine

• IUPAC Name: 2-(3-methoxyphenyl)sulfanyl-1-[4-(1-methylimidazol-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H23N3O2S/c1-20-11-8-19-18(20)14-6-9-21(10-7-14)17(22)13-24-16-5-3-4-15(12-16)23-2/h3-5,8,11-12,14H,6-7,9-10,13H2,1-2H3
• InChI Key: PWAHJMCXKSPCCM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CCN(CC2)C(=O)CSC3=CC=CC(=C3)OC
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

1-{[(3-methoxyphenyl)thio]acetyl}-4-(1-methyl-1H-imidazol-2-yl)piperidine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is known to have unique biochemical and physiological effects, which have made it a subject of interest for many researchers. In

Mechanism of Action

The mechanism of action of 1-{[(3-methoxyphenyl)thio]acetyl}-4-(1-methyl-1H-imidazol-2-yl)piperidine is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential therapeutic benefits.
Biochemical and Physiological Effects:
1-{[(3-methoxyphenyl)thio]acetyl}-4-(1-methyl-1H-imidazol-2-yl)piperidine has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, and may also have neuroprotective effects. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[(3-methoxyphenyl)thio]acetyl}-4-(1-methyl-1H-imidazol-2-yl)piperidine in lab experiments is its potential therapeutic benefits. Additionally, this compound has been shown to have low toxicity, which makes it a promising candidate for further study. However, one limitation of using this compound is its limited availability, which may make it difficult to conduct large-scale studies.

Future Directions

There are a number of future directions for research on 1-{[(3-methoxyphenyl)thio]acetyl}-4-(1-methyl-1H-imidazol-2-yl)piperidine. One potential direction is to investigate its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further study is needed to fully understand the mechanism of action of this compound, which may lead to the development of more effective therapies. Finally, more research is needed to investigate the potential use of this compound in combination with other drugs or therapies for the treatment of cancer.

Synthesis Methods

The synthesis of 1-{[(3-methoxyphenyl)thio]acetyl}-4-(1-methyl-1H-imidazol-2-yl)piperidine involves the reaction of 1-methyl-1H-imidazole-2-thiol with 1-chloro-3-methoxyacetone in the presence of a base such as sodium hydroxide. The resulting product is then treated with piperidine to yield the final compound.

Scientific Research Applications

1-{[(3-methoxyphenyl)thio]acetyl}-4-(1-methyl-1H-imidazol-2-yl)piperidine has been studied for its potential applications in scientific research. It has been shown to have activity against certain types of cancer cells, and has been investigated as a potential treatment for cancer. Additionally, this compound has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.